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Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Get Quote

Product Specifications

The table below summarizes the available information for 3-Fluoro-DL-valine from two chemical suppliers.

Specification Sigma-Aldrich Thermo Scientific Chemicals

Catalog Number 47581 [1] L15334MC / AAL15334MC [2]

CAS Number 43163-94-6 [1] 43163-94-6 [2]

Assay (Purity) ≥99.0% [1] 94% [2]

Physical Form White powder [1] Information missing

Melting Point ~210 °C

(decomposition) [1]

~250 °C (decomposition) [2]

Molecular
Formula

C5H10FNO2 [1] C5H10FNO2 [2]

Molecular
Weight

135.14 g/mol [1] 135.14 g/mol [2]

SMILES CC(C)(F)C(N)C(O)=O

[1]

CC(C)(F)C(N)C(O)=O [2]
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Specification Sigma-Aldrich Thermo Scientific Chemicals

Safety (GHS) Information missing H315-H319-H335 (Causes skin and eye irritation, may
cause respiratory irritation) [2]

Research Applications and Protocols

While direct comparative data was not found, the search results highlight the key research applications of

side-chain fluorinated amino acids like 3-Fluoro-DL-valine, along with relevant experimental

methodologies.

Primary Research Applications: Fluorinated amino acids are valuable tools in medicinal chemistry

and protein science [3]. Their main applications include:

19F NMR Spectroscopy: Incorporating a 19F-label into proteins allows researchers to study
protein folding, function, and interactions with small molecules using Protein-observed 19F-

NMR (PrOF NMR) [4] [3]. The 19F nucleus is highly sensitive to its environment, providing
excellent data for binding studies [4].

Medicinal Chemistry Optimization: Adding fluorine to amino acid side chains can enhance a
peptide's metabolic stability, membrane permeability, and target-binding affinity [3].

Conformational Studies: Fluorine can influence the local and overall conformation of peptides,
which is useful for structure-activity relationship studies [3].

Experimental Workflow for PrOF NMR Screening: The following diagram illustrates a typical

workflow for using fluorinated amino acids in fragment-based drug discovery.
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Protein Expression and Purification: Recombinant proteins are expressed in bacterial systems (e.g.,

E. coli) using auxotrophic strains or methods that allow for the sequence-selective incorporation of the

fluorinated amino acid in place of its natural counterpart [4] [3]. The protein is then purified using

standard chromatographic methods [4].

PrOF NMR and Fragment Screening: The purified, 19F-labeled protein is analyzed using 1D 19F

NMR. Researchers then screen libraries of small molecule "fragments" by observing changes in the

19F chemical shifts of the protein upon the addition of these compounds, which indicates binding [4].

Data Analysis: The chemical shift perturbations are quantified to determine the dissociation constant

(Kd) of the binding interaction and to calculate ligand efficiency, which helps prioritize fragments for

further development [4].

Synthesis and Incorporation Methods: Side-chain fluorinated amino acids can be incorporated into

larger peptides and proteins through several methods:
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Solid-Phase Peptide Synthesis (SPPS): This is the most common chemical method for

synthesizing peptides containing fluorinated residues [3].
Biosynthetic Incorporation: This involves using engineered organisms. Auxotrophic strains
that cannot make a specific amino acid will incorporate the provided fluorinated analog from the
growth medium. Stop-codon suppression techniques use a specific tRNA/synthetase pair to

incorporate the fluorinated amino acid at a precise location in the protein sequence [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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